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Compound of Interest

Compound Name: POLYPHENON 60

Cat. No.: B1178522 Get Quote

Essential Safety and Handling Guide for
POLYPHENON 60
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling POLYPHENON 60. Adherence to these procedures

is vital for ensuring personal safety and maintaining experimental integrity.

POLYPHENON 60, a green tea extract containing a mixture of polyphenolic compounds, is

classified as a substance that can cause skin, eye, and respiratory tract irritation.[1] It is

essential to handle this compound with appropriate personal protective equipment and follow

designated operational and disposal plans to minimize exposure risk.

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling POLYPHENON 60 in its powder

form to prevent inhalation, dermal contact, and eye exposure.[1]
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PPE Category Item Specifications Rationale

Respiratory Protection
N95 Dust Mask (US)

or equivalent
NIOSH-approved

To prevent inhalation

of the powder, which

can cause respiratory

tract irritation.[1]

Eye Protection
Eyeshields / Safety

Goggles
ANSI Z87.1-compliant

To protect against

dust particles and

potential splashes,

preventing serious

eye irritation.[1]

Hand Protection
Chemical-resistant

gloves (e.g., Nitrile)
Powder-free

To prevent skin

contact and irritation.

[1]

Body Protection Laboratory Coat Standard

To protect skin and

clothing from

contamination.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural, step-by-step guidance for the safe handling of

POLYPHENON 60.

Preparation:

Ensure a well-ventilated area, such as a chemical fume hood, is used for handling the

powder.[1]

Assemble all necessary equipment and materials (e.g., weigh boats, spatulas, solvent,

vortexer) before opening the POLYPHENON 60 container.

Don the required PPE as specified in the table above.

Weighing and Aliquoting:
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Carefully open the container to avoid creating airborne dust.

Use a clean spatula to transfer the desired amount of POLYPHENON 60 powder to a

weigh boat.

Close the primary container tightly immediately after use.

Solution Preparation:

Add the solvent to the vessel containing the weighed POLYPHENON 60 in a controlled

manner to prevent splashing.

If necessary, use a vortexer or sonicator to aid in dissolution, ensuring the container is

securely capped.

Post-Handling:

Wipe down the work surface with an appropriate cleaning agent.

Dispose of all contaminated disposable materials as outlined in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat,

then eye and respiratory protection).

Wash hands thoroughly with soap and water after removing PPE.[1]

Disposal Plan
All materials that have come into contact with POLYPHENON 60 are considered contaminated

and must be disposed of according to institutional and local regulations.

Solid Waste:

This includes contaminated gloves, masks, weigh boats, and pipette tips.

Collect all solid waste in a designated, sealed, and clearly labeled hazardous waste

container.

Dispose of the container through an approved waste disposal plant.[1][2]
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Liquid Waste:

This includes unused or expired solutions and contaminated solvents.

Collect all liquid waste in a labeled, leak-proof hazardous liquid waste container.

DO NOT pour down the drain.[1][2]

Arrange for disposal through a certified hazardous waste management company.

Empty Containers:

Rinse the empty POLYPHENON 60 container with a suitable solvent three times.

Collect the rinsate as hazardous liquid waste.

The rinsed container can then be disposed of as regular laboratory glass or plastic waste,

depending on the material.
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Workflow for Handling and Disposal of POLYPHENON 60

1. Preparation

2. Handling

3. Post-Handling & Cleanup

4. Waste Disposal

Prepare well-ventilated area

Don appropriate PPE

Weigh POLYPHENON 60 powder

Prepare solution

Clean work surface

Collect liquid waste in labeled container

Doff PPE correctly

Wash hands thoroughly Collect solid waste in labeled container

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling and disposal of POLYPHENON 60.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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